1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine

• IUPAC Name: 1-ethylsulfonyl-4-(4-nitro-3-piperidin-1-ylphenyl)piperazine
• InChI: InChI=1S/C17H26N4O4S/c1-2-26(24,25)20-12-10-18(11-13-20)15-6-7-16(21(22)23)17(14-15)19-8-4-3-5-9-19/h6-7,14H,2-5,8-13H2,1H3
• InChI Key: UNXTUQWORSIKTR-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)C2=CC(=C(C=C2)[N+](=O)[O-])N3CCCCC3
• Molecular Formula: C17H26N4O4S
• Molecular Weight: 382.5 g/mol

Description

1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine is a chemical compound that belongs to the class of piperazine derivatives. It has been studied extensively for its potential use in scientific research due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine involves its binding to the serotonin 5-HT1A receptor. This results in the activation of the receptor, which in turn leads to the release of neurotransmitters such as serotonin and dopamine. These neurotransmitters are involved in the regulation of mood, anxiety, and stress, which explains the potential use of this compound in the development of new antidepressant and anxiolytic drugs.
Biochemical and Physiological Effects
Studies have shown that this compound has both biochemical and physiological effects. Biochemically, it has been shown to increase the levels of serotonin and dopamine in the brain, which are involved in the regulation of mood, anxiety, and stress. Physiologically, it has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine in lab experiments include its high affinity for the serotonin 5-HT1A receptor, its potential use in the development of new antidepressant and anxiolytic drugs, and its ability to increase the levels of serotonin and dopamine in the brain. The limitations include the need for further studies to fully understand its mechanism of action and potential side effects.

Future Directions

There are several future directions for the study of 1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine. These include:
1. Further studies to fully understand its mechanism of action and potential side effects.
2. Development of new antidepressant and anxiolytic drugs based on its unique properties.
3. Investigation of its potential use in the treatment of other psychiatric disorders, such as schizophrenia and bipolar disorder.
4. Study of its effects on other neurotransmitter systems, such as the glutamate and GABA systems.
5. Investigation of its potential use in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.
Conclusion
In conclusion, this compound is a promising compound for scientific research due to its unique properties and potential use in the development of new antidepressant and anxiolytic drugs. Further studies are needed to fully understand its mechanism of action and potential side effects, as well as its potential use in the treatment of other psychiatric and neurodegenerative disorders.

Scientific Research Applications

1-(ethylsulfonyl)-4-[4-nitro-3-(1-piperidinyl)phenyl]piperazine has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been shown to have a high affinity for the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and stress. This makes it a potential candidate for the development of new antidepressant and anxiolytic drugs.